Cas no 1421453-76-0 (2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine)

2-{[1-(1-Methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine is a specialized heterocyclic compound featuring a pyrazole-piperidine-pyridine scaffold with a trifluoromethyl substituent. Its structural complexity offers potential utility in medicinal chemistry, particularly as an intermediate for bioactive molecules. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the pyrazole and pyridine moieties provide sites for further functionalization. The piperidine linker contributes conformational flexibility, which may improve binding affinity in target interactions. This compound is suited for research applications in drug discovery, where its unique architecture could facilitate the development of novel therapeutics, particularly in CNS or inflammation-related pathways. Handling requires standard laboratory precautions due to its synthetic nature.

2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine structure

1421453-76-0 structure

Product Name:2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine

CAS No:1421453-76-0

MF:C₂₂H₂₁F₃N₄O₂

MW:430.422955274582

CID:5402259

Update Time:2025-10-05

2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- (2-methyl-5-phenylpyrazol-3-yl)-[4-[5-(trifluoromethyl)pyridin-2-yl]oxypiperidin-1-yl]methanone
- 2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine
- Inchi： 1S/C22H21F3N4O2/c1-28-19(13-18(27-28)15-5-3-2-4-6-15)21(30)29-11-9-17(10-12-29)31-20-8-7-16(14-26-20)22(23,24)25/h2-8,13-14,17H,9-12H2,1H3
- InChI Key： YMBAQVPRUCKGGH-UHFFFAOYSA-N
- SMILES： C(C1=CC(C2=CC=CC=C2)=NN1C)(N1CCC(OC2=NC=C(C(F)(F)F)C=C2)CC1)=O

2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6359-0453-2μmol	2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine	1421453-76-0	2μmol	$57.0	2023-09-09
Life Chemicals	F6359-0453-5μmol	2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine	1421453-76-0	5μmol	$63.0	2023-09-09
Life Chemicals	F6359-0453-10μmol	2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine	1421453-76-0	10μmol	$69.0	2023-09-09
Life Chemicals	F6359-0453-1mg	2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine	1421453-76-0	1mg	$54.0	2023-09-09
Life Chemicals	F6359-0453-2mg	2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine	1421453-76-0	2mg	$59.0	2023-09-09
Life Chemicals	F6359-0453-3mg	2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine	1421453-76-0	3mg	$63.0	2023-09-09
Life Chemicals	F6359-0453-4mg	2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine	1421453-76-0	4mg	$66.0	2023-09-09
Life Chemicals	F6359-0453-5mg	2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine	1421453-76-0	5mg	$69.0	2023-09-09
Life Chemicals	F6359-0453-10mg	2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine	1421453-76-0	10mg	$79.0	2023-09-09
Life Chemicals	F6359-0453-15mg	2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine	1421453-76-0	15mg	$89.0	2023-09-09

2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine Related Literature

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Additional information on 2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine (CAS No. 1421453-76-0)

The compound 2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine (CAS No. 1421453-76-0) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a pyridine core substituted with a trifluoromethyl group and a piperidine linker, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological targets, particularly in the context of kinase inhibition and GPCR modulation, which are hot topics in modern drug development.

One of the key attributes of this compound is its structural versatility. The presence of both pyrazole and pyridine moieties allows for diverse interactions with biological systems. This has led to its investigation in the development of novel anti-inflammatory agents and central nervous system (CNS) therapeutics, areas that are currently trending in biomedical research. Additionally, the trifluoromethyl group enhances its metabolic stability, a property highly sought after in the design of bioactive molecules.

In the agrochemical sector, 2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine is being studied for its potential as a pesticide intermediate. The trifluoromethyl group is known to improve the lipophilicity and bioavailability of agrochemicals, making this compound a candidate for next-generation crop protection solutions. With the growing demand for sustainable agriculture, researchers are focusing on such advanced molecules to address challenges like pest resistance and environmental impact.

The synthesis of this compound involves multi-step organic reactions, including amide coupling and ether formation, which are well-documented in the literature. Its CAS No. 1421453-76-0 serves as a unique identifier, facilitating accurate referencing in patents and scientific publications. Given the rising interest in structure-activity relationship (SAR) studies, this compound is often cited in discussions about molecular optimization and lead compound development.

From a commercial perspective, 2-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine is available through specialized chemical suppliers, catering to the needs of pharmaceutical R&D and agrochemical innovation. Its applications align with current industry trends, such as the search for novel drug scaffolds and green chemistry solutions. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both human health and agricultural productivity.